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Compound of Interest

Compound Name: 17:0-20:3 PG-d5
CAS No.: 2342575-52-2
Cat. No.: B15554051

Get Quote

Technical Guide: 17:0-20:3 PG-db5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated
phosphatidylglycerol, 17:0-20:3 PG-d5. The information presented herein is compiled from
publicly available data and is intended to support research and development activities.

Certificate of Analysis (Representative Data)

A specific certificate of analysis for a single lot of 17:0-20:3 PG-d5 is not publicly available.
However, based on information from various suppliers, a typical specification sheet would
include the following quantitative data.
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Parameter Specification

1-heptadecanoyl-2-eicosatrienoyl-sn-

Product Name glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium
salt)

Synonym(s) 17:0-20:3 PG-d5

Molecular Formula CasH73DsNaO10P

Molecular Weight 814.07 g/mol

Purity (by TLC) >99%

Physical State Solution

Concentration 1 mg/mL

Storage Temperature -20°C

Shipping Condition Dry Ice

Experimental Protocols

Detailed experimental protocols for the analysis of a specific lot of 17:0-20:3 PG-d5 are
proprietary to the manufacturer. However, the scientific literature describes standard methods
for the analysis of similar deuterated lipids, which are summarized below.

Chromatographic Analysis

Thin-Layer Chromatography (TLC) is a common method for assessing the purity of
phospholipids.

o Stationary Phase: Silica gel plate.

o Mobile Phase: A solvent system capable of separating phospholipids, such as
chloroform:methanol:water in various ratios.

» Detection: Staining with a visualizing agent (e.g., phosphomolybdic acid or iodine vapor) and
comparison with a reference standard.
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Mass Spectrometry for Structural Elucidation and
Quantification

Mass spectrometry is a critical tool for confirming the structure and quantifying deuterated

lipids.
 lonization Technique: Electrospray ionization (ESI) is typically used for phospholipids.

o Mass Analyzer: High-resolution mass spectrometers such as quadrupole time-of-flight (Q-
TOF) or Orbitrap analyzers are employed for accurate mass measurements.

 Structural Analysis: Tandem mass spectrometry (MS/MS) techniques are used to confirm the
fatty acid composition and head group. Ozone-induced dissociation (OzID) mass
spectrometry is a specialized technique used to determine the precise location of double
bonds within the fatty acyl chains.[1][2]

» Quantification: For quantitative analysis, liquid chromatography-mass spectrometry (LC-
MS/MS) is often used. A known amount of the deuterated standard (17:0-20:3 PG-d5) is
spiked into a sample, and the ratio of the analyte to the standard is used to determine the
concentration of the endogenous, non-deuterated counterpart.

Visualizations
Experimental Workflow for Lipid Analysis

The following diagram illustrates a typical workflow for the analysis of a lipid sample using a
deuterated internal standard like 17:0-20:3 PG-d5.
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Caption: A typical experimental workflow for quantitative lipid analysis.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15554051/docs?utm_src=pdf-body-img#17-0-20-3-pg-d5-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Prostaglandin Biosynthesis and Signhaling Pathway

17:0-20:3 PG-d5 is a synthetic analog of naturally occurring phosphatidylglycerols. The fatty
acid components of these lipids can be precursors for the biosynthesis of prostaglandins. The
diagram below illustrates a simplified pathway of prostaglandin synthesis and signaling,
focusing on the conversion of arachidonic acid to Prostaglandin D2 (PGDZ2) and its subsequent

receptor interaction.
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Caption: Simplified prostaglandin D2 biosynthesis and signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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